3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester

• Molecular Formula: C31H24N4O2S
• Molecular Weight: 516.6 g/mol
• IUPAC Name: ethyl 4-(4-methylanilino)-12,13-diphenyl-8-thia-3,10,11-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,5,9,11-hexaene-5-carboxylate
• InChI: InChI=1S/C31H24N4O2S/c1-3-37-31(36)23-18-24-28(33-29(23)32-22-16-14-19(2)15-17-22)26-25(20-10-6-4-7-11-20)27(34-35-30(26)38-24)21-12-8-5-9-13-21/h4-18H,3H2,1-2H3,(H,32,33)
• InChI Key: UKYXEDXBPTZJBW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC2=C(C3=C(C(=NN=C3S2)C4=CC=CC=C4)C5=CC=CC=C5)N=C1NC6=CC=C(C=C6)C

Description

3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester, also known as DMTTF, is a synthetic compound that has gained significant attention in the field of scientific research due to its unique properties. DMTTF is a fluorescent probe that can be used to detect various biomolecules, including proteins and nucleic acids.

Mechanism of Action

The mechanism of action of 3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester involves the interaction of the compound with the biomolecule of interest. 3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester is a fluorescent probe that emits fluorescence upon binding to the biomolecule. The emission of fluorescence can be detected using various techniques such as fluorescence spectroscopy and microscopy.
Biochemical and Physiological Effects:
3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester is a non-toxic compound and does not have any known biochemical or physiological effects. The compound has been shown to be biocompatible and can be used in live cell imaging studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester is its high sensitivity and specificity for biomolecule detection. The compound is also easy to synthesize and can be obtained in pure form using column chromatography. However, one of the limitations of 3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester is its limited solubility in aqueous solutions, which can affect its performance in certain applications.

Future Directions

For the use of 3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester include the development of biosensors and the synthesis of derivatives with improved properties.

Synthesis Methods

The synthesis of 3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester involves the reaction of 3,4-diphenyl-6-bromo-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester with 4-methylaniline. The reaction is carried out under reflux conditions in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure 3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester.

Scientific Research Applications

3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester has various applications in scientific research, particularly in the field of biochemistry. The compound can be used as a fluorescent probe to detect various biomolecules such as proteins and nucleic acids. 3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester has been used in the detection of DNA in gel electrophoresis and has been shown to be a highly sensitive and specific probe for DNA detection. Additionally, 3,4-Diphenyl-6-(4-methylanilino)-9-thia-1,2,5-triaza-9H-fluorene-7-carboxylic acid ethyl ester has been used to detect protein-protein interactions and protein-ligand interactions.